N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide

• IUPAC Name: N-(2-hydroxy-1,5-dimethylindol-3-yl)iminopyridine-3-carboxamide
• InChI: InChI=1S/C16H14N4O2/c1-10-5-6-13-12(8-10)14(16(22)20(13)2)18-19-15(21)11-4-3-7-17-9-11/h3-9,22H,1-2H3
• InChI Key: LCNGSDRIMAUXNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)C3=CN=CC=C3)O)C
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide, also known as DMINDINH, is a novel compound with potential therapeutic applications. It is a hydrazide derivative of nicotinic acid and indole-3-carboxaldehyde. DMINDINH has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Mechanism of Action

The mechanism of action of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide is not fully understood. However, it has been suggested that N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide exerts its anti-cancer effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, leading to chromatin condensation and transcriptional repression. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been shown to inhibit the activity of HDACs, leading to the upregulation of tumor suppressor genes and the downregulation of oncogenes.
Biochemical and Physiological Effects:
N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, reduce inflammation, and reduce oxidative stress. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has also been shown to regulate the expression of various genes involved in cancer progression, including Bcl-2, p53, and cyclin D1.

Advantages and Limitations for Lab Experiments

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has several advantages for lab experiments. It is a relatively stable compound that can be stored for extended periods without degradation. It is also soluble in various solvents, making it easy to prepare solutions of different concentrations. However, N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has some limitations for lab experiments. It is a relatively new compound, and its properties and effects are not fully understood. Further studies are needed to determine its optimal concentration, dosing, and toxicity.

Future Directions

There are several future directions for N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide research. First, further studies are needed to determine its optimal concentration, dosing, and toxicity in animal models. Second, studies are needed to determine its efficacy in combination with other anti-cancer drugs. Third, studies are needed to determine its potential applications in other diseases, such as inflammatory diseases and neurodegenerative diseases. Fourth, studies are needed to determine its mechanism of action in more detail, including its effects on epigenetic modifications and gene expression. Finally, studies are needed to determine its potential side effects and toxicity in humans.
Conclusion:
In conclusion, N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide is a novel compound with potential therapeutic applications. It has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties. Further studies are needed to determine its optimal concentration, dosing, and toxicity, as well as its potential applications in other diseases and its mechanism of action in more detail. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has the potential to be a promising therapeutic agent for cancer and other diseases.

Synthesis Methods

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been synthesized using various methods, including the reaction of 1,5-dimethyl-2-oxo-1,2-dihydro-3H-indole-3-carboxaldehyde with nicotinic acid hydrazide in the presence of a catalyst. Another method involves the reaction of 1,5-dimethyl-2-oxo-1,2-dihydro-3H-indole-3-carboxaldehyde with nicotinic acid and hydrazine hydrate in ethanol. The resulting product is then purified using column chromatography.

Scientific Research Applications

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-oxidant properties. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has been found to inhibit cell proliferation and induce apoptosis. N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.